3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 3-bromo-4-(2-methylimidazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-13-4-5-14(8)11-3-2-9(7-15)6-10(11)12/h2-7H,1H3
• InChI Key: SESDCRJGHOIKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=C(C=C2)C=O)Br

Description

3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a chemical building block with the CAS Number 1699471-50-5, a molecular formula of C11H9BrN2O, and a molecular weight of 265.11 g/mol . This compound features a benzaldehyde core substituted at the 4-position with a 2-methyl-1H-imidazole group, which is further substituted with a bromine atom at the 3-position of the benzene ring. The imidazole ring is a privileged structure in medicinal chemistry and drug discovery . It is a five-membered heterocyclic moiety present in a wide range of bioactive molecules and approved therapeutics, including antifungal, antiulcer, and antiprotozoal agents . The presence of both the bromine atom and the aldehyde functional group on the benzene ring makes this compound a versatile synthon (synthetic building block) for further chemical transformations. The aldehyde group can undergo reactions such as condensations to form Schiff bases, while the bromine can participate in metal-catalyzed cross-coupling reactions, enabling researchers to construct more complex molecular architectures. As such, this compound is primarily valued in organic synthesis and pharmaceutical research for the development of novel chemical entities. This product is intended for research purposes and is not for human or veterinary use. Please refer to the Safety Data Sheet (SDS) for proper handling and safety information before use.

Preparation Methods

Synthesis Overview

The synthesis of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde typically involves the bromination of 4-(2-methyl-1H-imidazol-1-yl)benzaldehyde. The compound is a substituted benzaldehyde with a bromine atom and a 2-methyl-1H-imidazole moiety, which makes it a versatile building block for synthesizing complex molecules in medicinal chemistry and materials science.

Detailed Synthesis Steps

The following steps are involved in a typical synthesis:

• Bromination Reaction : React 4-(2-methyl-1H-imidazol-1-yl)benzaldehyde with bromine in a suitable solvent, such as acetic acid.
• Conditions : The bromination reaction requires a controlled temperature to optimize yield and selectivity.

Synthesis of Imidazoles

Several methods exist for synthesizing imidazoles, which can be adapted for creating the 2-methyl-1H-imidazole component of the target molecule. Some notable methods include:

• Reaction of Triazoles and Nitriles : Imidazoles can be synthesized via a BF3·Et2O promoted reaction of triazoles and nitriles. The reaction proceeds through the ring opening of a triazole to form a diazo-imine, followed by the addition of a nitrile to form a nitrilium intermediate, which cyclizes to form the substituted imidazole.
• Reaction of Aldehydes and Dicarbonyls : Aldehydes can react with dicarbonyl compounds and primary amines in the presence of a heterogeneous catalyst to afford tetra-substituted imidazoles. The catalyst activates the carbonyl towards nucleophilic addition of amines and imines.
• Ketone Oxidation and Imidazole Condensation : A one-pot approach to synthesizing 2,4(5)-disubstituted imidazoles involves ketone oxidation using catalytic HBr and DMSO, followed by imidazole condensation with aldehydes.

Example Procedure

One possible route for synthesizing 4-(imidazole-1-yl) phenol involves an Ullmann reaction using p-bromoanisole and imidazole with a catalyst, alkali, and solvent to obtain 1-(4-methoxyphenyl)-1H-imidazole, followed by demethylation using boron tribromide to yield the target compound.

Step 1: Ullmann Reaction

• React p-bromoanisole with imidazole in the presence of cuprous iodide and cesium carbonate in a solvent such as DMF or NMP at elevated temperatures (120-140 °C).
• Extract the product with ethyl acetate, combine organic phases, and wash with saturated saline solution.
• Dry the organic phase, remove the solvent, and crystallize using methyl tert-butyl ether to obtain 1-(4-methoxyphenyl)-1H-imidazole.

Step 2: Demethylation

• Dissolve 1-(4-methoxyphenyl)-1H-imidazole in dichloromethane.
• Cool the system to -10 °C using an ice-salt bath and slowly add boron tribromide (BBr3) solution in dichloromethane under nitrogen protection.
• Allow the reaction mixture to warm to room temperature (20-25 °C) and react for 12 hours.
• Quench the reaction by slowly adding the mixture to ice water.
• Adjust the pH with sodium bicarbonate to precipitate a solid.
• Filter and recrystallize the solid from tert-butanol to obtain 4-(imidazole-1-yl) phenol.

Modular Synthesis of Di- and Trisubstituted Imidazoles

A modular approach to synthesizing 2,4(5)-disubstituted imidazoles involves ketone oxidation using catalytic HBr and DMSO, followed by imidazole condensation with aldehydes. This method has been used to synthesize various disubstituted NH-imidazoles and further functionalized to create trisubstituted NH-imidazoles.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles (amines, thiols), solvents (ethanol, water), catalysts (palladium, copper).

Oxidation Reactions: Oxidizing agents (potassium permanganate, chromium trioxide), solvents (water, acetic acid).

Reduction Reactions: Reducing agents (sodium borohydride, lithium aluminum hydride), solvents (ethanol, tetrahydrofuran).

Major Products Formed

Substitution Reactions: Substituted benzaldehyde derivatives.

Oxidation Reactions: 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzoic acid.

Reduction Reactions: 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzyl alcohol.

Scientific Research Applications

3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound can be used to study the interactions of imidazole-containing molecules with biological targets, such as enzymes and receptors.

Materials Science: It can be used in the development of novel materials with specific properties, such as conductivity or fluorescence.

Chemical Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules for various applications.

Mechanism of Action

The mechanism of action of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, the imidazole ring can interact with biological targets, such as enzymes or receptors, through hydrogen bonding, π-π stacking, or coordination with metal ions. The bromine atom can also participate in halogen bonding, enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Bromo-4-(1H-imidazol-1-yl)benzaldehyde (CAS 861932-08-3)

• Structural Difference : Lacks the 2-methyl group on the imidazole ring.
• Synthesis : Prepared via microwave irradiation of 4-fluorobenzaldehyde derivatives with imidazole and K₂CO₃ in DMF at 120°C for 15 minutes .
• Safety : Classified under GHS guidelines with specific first-aid measures for inhalation, skin contact, and ingestion .

4-(Bromomethyl)benzaldehyde

• Structural Difference : Replaces the imidazole moiety with a bromomethyl group.
• Properties: Simpler structure but shares the benzaldehyde core. Limited toxicological data available; precautionary measures emphasize thorough decontamination after exposure .

3-Bromo-4-{[1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]methoxy}benzaldehyde (Compound 7)

• Structural Difference: Incorporates a triazole-linked quinoline group instead of imidazole.
• Biological Relevance: Demonstrates antiproliferative activity in cancer cell lines, suggesting that the triazole-quinoline extension enhances bioactivity compared to the simpler imidazole derivative .
• Synthesis : Synthesized via click chemistry, highlighting the versatility of benzaldehyde intermediates in generating hybrid pharmacophores .

4-Bromo-1-methyl-1H-imidazole

• Structural Difference : Methyl group on the imidazole nitrogen (1-position) rather than the 2-position.
• Physicochemical Properties : pKa of the imidazole group is 6.04, influencing protonation states under physiological conditions. Specific rotation values (+8.9 to +10.5 in 6 M HCl) indicate chirality in derivatives .

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Compounds

Compound	Molecular Formula	Key Functional Groups	Notable Applications
3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde	C₁₁H₉BrN₂O	Aldehyde, 2-methylimidazole	Drug intermediate, ligand design
3-Bromo-4-(1H-imidazol-1-yl)benzaldehyde	C₁₀H₇BrN₂O	Aldehyde, imidazole	Organic synthesis
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	Aldehyde, bromomethyl	Cross-coupling reactions
Compound 7 (Quinoline-triazole hybrid)	C₂₀H₁₃BrClN₅O₂	Aldehyde, triazole, quinoline	Antiproliferative agents

Biological Activity

3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's structure, synthesis, and various biological activities, including its anticancer, antibacterial, and antifungal properties.

Chemical Structure and Properties

The molecular formula of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde is $C_{11}H_{10}BrN_2O$, with a molecular weight of approximately 251.08 g/mol. The compound features a bromine atom and an imidazole ring, which are significant for its biological activity. The presence of nitrogen and oxygen heteroatoms contributes to its reactivity and interaction with biological targets.

Synthesis

The synthesis of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde typically involves the bromination of 4-(2-methyl-1H-imidazol-1-yl)benzaldehyde. The general synthetic route includes:

• Starting Material : 4-(2-methyl-1H-imidazol-1-yl)benzaldehyde.
• Bromination Reaction : Utilizing bromine or a brominating agent in a suitable solvent.
• Purification : Crystallization or chromatography to obtain pure 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde.

Anticancer Activity

Research indicates that imidazole derivatives, including 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde, exhibit significant anticancer properties. A study on similar compounds demonstrated cytotoxic effects against various cancer cell lines, with IC50 values ranging from 7.82 to 21.48 μM . The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

Compound	Cancer Cell Line	IC50 (μM)
6h	HepG2	7.82
6i	MCF7	21.48

These findings suggest that modifications in the imidazole ring can enhance the compound's potency against cancer cells.

Antibacterial Activity

The antibacterial properties of related imidazole compounds have been documented extensively. For instance, metal complexes derived from imidazole derivatives have shown promising activity against Gram-positive and Gram-negative bacteria . The minimum inhibitory concentration (MIC) values for some derivatives were as low as 40 μg/mL against Staphylococcus aureus.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	40
Escherichia coli	200
Pseudomonas aeruginosa	500

This indicates that the structural features of imidazole-containing compounds play a crucial role in their antibacterial efficacy.

Antifungal Activity

Similar to their antibacterial properties, imidazole derivatives have been explored for antifungal activity. Compounds with imidazole rings have been reported to inhibit fungal growth effectively, suggesting potential applications in treating fungal infections .

Case Studies and Research Findings

Several studies have focused on the biological activities of imidazole derivatives:

• Cytotoxicity Studies : A series of synthesized compounds demonstrated potent cytotoxic effects against multiple cancer cell lines, suggesting that further optimization could yield effective anticancer agents.
• Mechanistic Studies : Investigations into the mechanism of action revealed that some imidazole derivatives induce apoptosis through caspase activation and modulation of Bcl-2 family proteins .
• In Vivo Studies : Animal models have shown that certain derivatives can suppress tumor growth significantly when administered at appropriate dosages .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde?

• Methodology : This compound can be synthesized via nucleophilic aromatic substitution or coupling reactions. For example, imidazole derivatives are often prepared by reacting brominated benzaldehyde precursors with substituted imidazoles under reflux conditions. A typical protocol involves using polar aprotic solvents (e.g., DMF or DMSO) with catalysts like CuI or K$_2$CO$_3$ to facilitate the coupling of the imidazole moiety to the brominated aromatic ring . Ensure stoichiometric control of the imidazole reagent to minimize side products.

Q. How can spectroscopic techniques confirm the structure of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde?

• Methodology :

• $^1$H/$^{13}$C NMR : Identify the aldehyde proton (δ ~9.8–10.2 ppm) and imidazole protons (δ ~7.0–8.5 ppm). The bromine atom induces deshielding in adjacent carbons .
• IR Spectroscopy : Confirm the aldehyde C=O stretch (~1700 cm$^{-1}$) and imidazole C=N stretches (~1600 cm$^{-1}$) .
• Mass Spectrometry (HRMS) : Verify the molecular ion peak (m/z = 279.0 for [M+H]$^+$) and isotopic pattern consistent with bromine .

Q. What safety precautions are necessary when handling this compound?

• Methodology : Brominated aldehydes and imidazoles may pose irritant or toxic hazards. Use PPE (gloves, goggles), work in a fume hood, and avoid skin/eye contact. In case of exposure, flush eyes with water for 15 minutes and wash skin with soap . Store in airtight containers away from light and moisture.

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 3-Bromo-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde?

• Methodology :

• Solvent Selection : Use DMSO or DMF for enhanced solubility of aromatic intermediates .
• Catalyst Screening : Test Cu(I) catalysts (e.g., CuI) or Pd-based systems for cross-coupling efficiency .
• Temperature Control : Optimize reflux temperatures (e.g., 80–120°C) to balance reaction rate and decomposition .
• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol .

Q. How can contradictions in spectral data during structural elucidation be resolved?

• Methodology :

• Cross-Validation : Compare experimental $^1$H NMR shifts with DFT-calculated values (e.g., using B3LYP/6-31G*) to identify discrepancies .
• 2D NMR : Use HSQC and HMBC to resolve overlapping signals and assign imidazole/benzaldehyde connectivity .
• X-ray Crystallography : If crystalline, solve the structure using SHELXL for unambiguous confirmation (R-factor < 5%) .

Q. What computational methods can predict the biological activity or reactivity of this compound?

• Methodology :

• Molecular Docking : Use AutoDock Vina to model interactions with target proteins (e.g., enzymes with imidazole-binding sites). Focus on the bromine’s role in hydrophobic interactions .
• DFT Calculations : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites for reaction planning .
• MD Simulations : Assess stability in biological membranes using GROMACS, parameterizing the bromine’s van der Waals radius .

Q. How can structure-activity relationships (SAR) be studied for derivatives of this compound?

• Methodology :

• Analog Synthesis : Replace the bromine with other halogens (Cl, I) or modify the imidazole’s methyl group to assess steric/electronic effects .
• Biological Assays : Test derivatives against target enzymes (e.g., kinases or cytochrome P450 isoforms) using fluorescence-based activity assays .
• Data Analysis : Apply multivariate regression to correlate substituent effects (Hammett σ) with IC$_{50}$ values .